Cas no 1908-34-5 (2-Pyrrolidinone, 5-octyl-)

• Product Name: 2-Pyrrolidinone, 5-octyl-
• CAS No: 1908-34-5
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 1384686
• Update Time: 2024-08-16

2-Pyrrolidinone, 5-octyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-octyl-

• Inchi： 1S/C12H23NO/c1-2-3-4-5-6-7-8-11-9-10-12(14)13-11/h11H,2-10H2,1H3,(H,13,14)
• InChI Key： VOZOQFMLPDTDEP-UHFFFAOYSA-N
• SMILES： N1C(CCCCCCCC)CCC1=O

Computed Properties

• Exact Mass: 197.17809
• Monoisotopic Mass: 197.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 0.905±0.06 g/cm3(Predicted)
• Melting Point: 56-57.5 °C
• Boiling Point: 180 °C(Press: 2 Torr)
• PSA: 29.1
• pka: 16.66±0.40(Predicted)